3-phenyl-9-((tetrahydrofuran-2-yl)methyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one

• IUPAC Name: 9-(oxolan-2-ylmethyl)-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C22H21NO4/c24-22-18(15-5-2-1-3-6-15)11-16-8-9-20-19(21(16)27-22)13-23(14-26-20)12-17-7-4-10-25-17/h1-3,5-6,8-9,11,17H,4,7,10,12-14H2
• InChI Key: VOXIDFUGDFFNQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2CC3=C(C=CC4=C3OC(=O)C(=C4)C5=CC=CC=C5)OC2
• Molecular Formula: C22H21NO4
• Molecular Weight: 363.4 g/mol
• CAS No.: 946384-47-0

Description

The compound 3-phenyl-9-((tetrahydrofuran-2-yl)methyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one belongs to the chromeno-oxazine family, characterized by a fused coumarin-oxazine scaffold. This structural class is notable for its broad-spectrum biological activities, including anti-inflammatory, antiviral, and antimalarial properties .

The target molecule features a phenyl group at position 3 and a tetrahydrofuran-2-ylmethyl substituent at position 9.

Comparison with Similar Compounds

Comparison with Similar Compounds

Key Observations:

Anti-inflammatory Activity :

• B3 (2-chlorophenyl at R9) reduces LPS-induced cytokine production, suggesting electron-withdrawing groups at R9 enhance anti-inflammatory efficacy .
• The target compound’s tetrahydrofuran-2-ylmethyl group may offer a balance between lipophilicity and solubility, though direct activity data are needed.

Antiviral Activity :

• 6a and 6d (benzyl and methylbenzyl at R9) show moderate to high antiviral activity, with yields correlating to steric bulk (e.g., 4-methylbenzyl in 6d: 70% yield vs. benzyl in 6a: 40%) .

Antimalarial Activity :

• Ferrocenyl derivatives (e.g., compound 13 ) exhibit in vitro antimalarial activity, likely due to redox-active iron centers enhancing parasite targeting .